Cas no 66056-23-3 (Benzoyl-gomisin-H)

Benzoyl-gomisin-H structure
Benzoyl-gomisin-H structure
Product Name:Benzoyl-gomisin-H
CAS No:66056-23-3
MF:C30H34O8
MW:522.586169719696
CID:2048299
PubChem ID:14992069
Update Time:2025-04-21

Benzoyl-gomisin-H Chemical and Physical Properties

Names and Identifiers

    • Benzoyl-gomisin-H
    • Benzoylgamisin H
    • benzoylgomisin H
    • Q27282959
    • Dibenzo(a,C)cyclooctene-1,7-diol, 5,6,7,8-tetrahydro-2,3,10,11,12-pentamethoxy-6,7-dimethyl-, 1-benzoate, (6S,7S,12aR)-
    • LFV2GVE8UO
    • 66056-23-3
    • UNII-LFV2GVE8UO
    • [(9S,10S)-10-hydroxy-4,5,14,15,16-pentamethoxy-9,10-dimethyl-3-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl] benzoate
    • SCHEMBL14625390
    • CHEMBL519932
    • DTXSID401316581
    • AKOS040761406
    • CS-0113237
    • Inchi: 1S/C30H34O8/c1-17-13-19-14-21(33-3)26(36-6)28(38-29(31)18-11-9-8-10-12-18)23(19)24-20(16-30(17,2)32)15-22(34-4)25(35-5)27(24)37-7/h8-12,14-15,17,32H,13,16H2,1-7H3/t17-,30-/m0/s1
    • InChI Key: AZQOQICAWOAGEN-ZOKDDAQRSA-N
    • SMILES: O[C@@]1(C)CC2C=C(C(=C(C=2C2C(=C(C(=CC=2C[C@@H]1C)OC)OC)OC(C1C=CC=CC=1)=O)OC)OC)OC

Computed Properties

  • Exact Mass: 522.22536804g/mol
  • Monoisotopic Mass: 522.22536804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 8
  • Complexity: 771
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 92.7Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 700.3±60.0 °C at 760 mmHg
  • Flash Point: 227.3±26.4 °C
  • Vapor Pressure: 0.0±2.3 mmHg at 25°C

Benzoyl-gomisin-H Security Information

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